Cas no 146070-35-1 (2-Fluoro-3-(trifluoromethyl)benzonitrile)

2-Fluoro-3-(trifluoromethyl)benzonitrile Properties

Names and Identifiers

• 2-Fluoro-3-(trifluoromethyl)benzonitrile
• alpha,alpha,alpha,2-tetrafluoro-M-tolunitrile
• 3-Cyano-2-fluorobenzotrifluoride~alpha,alpha,alpha,2-Tetrafluoro-m-tolunitrile
• 3-Cyano-2-fluorobenzotrifluoride
• BUTTPARK 45\01-75
• α,α,α,2-tetrafluoro-m-tolunitrile
• à,à,à,2-tetrafluoro-m-tolunitrile
• 2-Fluoro-3-(trifluoromethyl)benzonitrile97%
• 2-Fluoro-3-(trifluoromethyl)benzonitrile 97%
• 2-fluoro-3-trifluoromethylbenzonitrile
• NMWOWGXPPBIZNH-UHFFFAOYSA-N
• Benzonitrile, 2-fluoro-3-(trifluoromethyl)-
• .alpha.,.alpha.,.alpha.,2-Tetrafluoro-m-tolunitrile
• 2-fluoro-3-(trifluoromethyl)benzenecarbonitrile
• SBB090889
• 3-trifluoromethyl-2-fluorobenzonitrile
• PS-8
• +Expand

• MDL： MFCD00061152
• InChIKey： NMWOWGXPPBIZNH-UHFFFAOYSA-N
• Inchi： 1S/C8H3F4N/c9-7-5(4-13)2-1-3-6(7)8(10,11)12/h1-3H
• SMILES： FC1=C(C#N)C([H])=C([H])C([H])=C1C(F)(F)F
• BRN： 8313146

Computed Properties

• Exact Mass: 189.02000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 189.02
• Heavy Atom Count: 13
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 2.71618
• PSA: 23.79000
• Refractive Index: n20/D 1.4495(lit.)
• Boiling Point: 196 ºC
• Melting Point: 66-69C
• Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
• Color/Form: colorless liquid
• Solubility: Not determined
• Density: 1.323 g/mL at 25 °C(lit.)

2-Fluoro-3-(trifluoromethyl)benzonitrile Security Information

• Symbol: GHS06
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Risk Phrases：R20/21/22; R36/38
• Dangerous goods sign： Xn T Xi
• Hazardous Material transportation number：3276
• Hazard Statement： H227-H301+H311+H331-H315-H319
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：Sealed in dry,2-8°C
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：6.1

2-Fluoro-3-(trifluoromethyl)benzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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